4-bromo-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide

• IUPAC Name: 4-bromo-N-[4-(6-ethylsulfonylpyridazin-3-yl)phenyl]benzenesulfonamide
• InChI: InChI=1S/C18H16BrN3O4S2/c1-2-27(23,24)18-12-11-17(20-21-18)13-3-7-15(8-4-13)22-28(25,26)16-9-5-14(19)6-10-16/h3-12,22H,2H2,1H3
• InChI Key: SONVIERZBFIUJC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)C1=NN=C(C=C1)C2=CC=C(C=C2)NS(=O)(=O)C3=CC=C(C=C3)Br
• Molecular Formula: C18H16BrN3O4S2
• Molecular Weight: 482.4 g/mol

Description

4-bromo-N-(4-(6-(ethylsulfonyl)pyridazin-3-yl)phenyl)benzenesulfonamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. This compound is a sulfonamide derivative that has been synthesized using specific methods, and its mechanism of action and physiological effects have been studied extensively.

Scientific Research Applications

Photodynamic Therapy Applications

• A study by Pişkin, Canpolat, and Öztürk (2020) discussed a zinc phthalocyanine substituted with benzenesulfonamide derivatives, highlighting its potential in photodynamic therapy for cancer treatment. This compound showed good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation, making it a suitable Type II photosensitizer for cancer treatment in photodynamic therapy (Pişkin, Canpolat, & Öztürk, 2020).

Synthetic Applications in Heterocyclic Chemistry

• Familoni (2002) highlighted the use of benzenesulfonamide as a powerful Directed Metalation Group (DMG) in synthetic chemistry. The study explored various products of metalation and their applications in heterocyclic synthesis, demonstrating the versatility of sulfonamide derivatives in creating complex molecular structures (Familoni, 2002).

Photophysicochemical Properties

• A research by Öncül, Öztürk, and Pişkin (2022) investigated the photophysical and photochemical properties of zinc(II) phthalocyanine substituted with benzenesulfonamide units. The study indicated potential applications of these compounds in photodynamic therapy due to their favorable fluorescence, singlet oxygen production, and photostability (Öncül, Öztürk, & Pişkin, 2022).

Antimicrobial and Antioxidant Activities

• Various studies have synthesized and evaluated sulfonamide derivatives for their antimicrobial and antioxidant properties. For instance, Sarvaiya, Gulati, and Patel (2019) developed arylazopyrazole pyrimidone clubbed heterocyclic compounds with significant antimicrobial activity (Sarvaiya, Gulati, & Patel, 2019). Additionally, Badgujar, More, and Meshram (2018) synthesized sulfonamide derivatives with notable antimicrobial and antioxidant activities (Badgujar, More, & Meshram, 2018).

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolines and their derivatives, have been reported to have a wide range of pharmacological activities . They have been used as antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor agents .

Mode of Action

It’s worth noting that similar compounds have been found to interact with various biological targets, leading to a range of physiological effects .

Biochemical Pathways

Compounds with similar structures have been reported to affect a variety of biochemical pathways, leading to their wide range of pharmacological activities .

Result of Action

Similar compounds have been reported to produce a variety of effects at the molecular and cellular levels, contributing to their diverse pharmacological activities .